Cas no 82518-59-0 (2-[[[(6S)-1-[(3S)-N-(2-Hydroxymethyl Ser-L-Ala-)-3-amino-L-Abu-]-1,4,5,6-tetrahydropyridazin-6-yl]carbonyl-L-Leu-]amino]-3-methyl-2-butenoyl-L-Ser-OH)

• Product name: 2-[[[(6S)-1-[(3S)-N-(2-Hydroxymethyl Ser-L-Ala-)-3-amino-L-Abu-]-1,4,5,6-tetrahydropyridazin-6-yl]carbonyl-L-Leu-]amino]-3-methyl-2-butenoyl-L-Ser-OH
• CAS No: 82518-59-0
• MF: C₃₀N₉O₁₁
• MW: 662.374704360962
• CID: 1806201

2-[[[(6S)-1-[(3S)-N-(2-Hydroxymethyl Ser-L-Ala-)-3-amino-L-Abu-]-1,4,5,6-tetrahydropyridazin-6-yl]carbonyl-L-Leu-]amino]-3-methyl-2-butenoyl-L-Ser-OH Chemical and Physical Properties

Names and Identifiers

• 2-[[[(6S)-1-[(3S)-N-(2-Hydroxymethyl Ser-L-Ala-)-3-amino-L-Abu-]-1,4,5,6-tetrahydropyridazin-6-yl]carbonyl-L-Leu-]amino]-3-methyl-2-butenoyl-L-Ser-OH
• 2-[[[(6S)-1-[(3S)-N-(2-Hydroxymethyl Ser-L-Ala-)-3-amino-L-Abu-]-1,4,5,6-tetrahydropyridazin-6-yl]carbonyl-L-Leu-]amino]-3-me

• Inchi： 1S/C30N9O11/c1-14(2)10-18(24(44)37-21(15(3)4)26(46)36-19(11-40)28(48)49)35-25(45)20-8-7-9-33-39(20)27(47)22(16(5)31)38-23(43)17(6)34-29(50)30(32,12-41)13-42/b35-18-,36-19-,37-21-,38-22+
• InChI Key： JLGGKNODAZYPFL-FCKZYLRGSA-N
• SMILES： [C][C]([C][C](C([N]/C(/C([N][C](C(=O)[O])[C][O])=O)=C(\[C])/[C])=O)[N]C([C]1N(C([C]([C]([N])[C])[N]C([C]([N]C(C([C][O])([C][O])[N])=O)[C])=O)=O)N=[C][C][C]1)=O)[C] |^1:0,1,3,5,8,9,12,14,17,18,20,22,25,26,28,29,31,32,36,38,41,45,49,^4:2,13,27,35,37,39,46,47|

Computed Properties

• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 50
• XLogP3: -5.235